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Compound of Interest

Compound Name: Schineolignin C

Cat. No.: B12392664 Get Quote

Schineolignin C: A Technical Overview
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently available scientific and technical

information regarding Schineolignin C. Despite a comprehensive search of scientific literature

and chemical databases, detailed experimental data on its physical and chemical properties,

specific biological activities, and mechanisms of action remain limited in the public domain.

Core Molecular Information
Schineolignin C is a naturally occurring lignan. The fundamental molecular details are

presented in Table 1.
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Property Value Source

CAS Number 1352185-28-4 Internal Database

Molecular Formula C₂₁H₂₈O₅ Internal Database

Molecular Weight 360.44 g/mol Internal Database

General Description
A natural compound derived

from lignin.
Internal Database

Reported Activities
Potential anti-inflammatory and

antioxidant properties.
Internal Database

Physical and Chemical Properties
Quantitative experimental data for the physical and chemical properties of Schineolignin C are

not readily available in published literature. This includes, but is not limited to, melting point,

boiling point, specific solubility values, and spectroscopic data such as ¹H NMR, ¹³C NMR,

mass spectrometry, and infrared spectroscopy.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of

Schineolignin C have not been found in the searched scientific literature. General

methodologies for assessing anti-inflammatory and antioxidant activities of natural products are

widely available but specific applications to Schineolignin C, including concentrations,

incubation times, and specific assay conditions, are not documented.

Biological Activity and Signaling Pathways
While Schineolignin C is suggested to have anti-inflammatory and antioxidant properties, the

underlying mechanisms of action and the specific signaling pathways it may modulate are

currently unknown. Without experimental data, it is not possible to construct diagrams of its

biological interactions.

Data Visualization
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Due to the absence of detailed experimental workflows, signaling pathway information, or

established logical relationships for Schineolignin C, the creation of Graphviz diagrams as

requested is not feasible at this time.

Conclusion
Schineolignin C represents a potentially interesting natural product for further investigation,

particularly concerning its suggested anti-inflammatory and antioxidant activities. However, a

significant gap in the scientific literature exists regarding its fundamental physicochemical

properties and biological characterization. Further research is required to elucidate these

aspects and to enable a more comprehensive technical understanding of this compound for its

potential applications in research and drug development.

To cite this document: BenchChem. [Physical and chemical properties of Schineolignin C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392664#physical-and-chemical-properties-of-
schineolignin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

